Cas no 3459-94-7 (Benzene, 1,4-bis(phenylthio)-)
Benzene, 1,4-bis(phenylthio)- structure
Product Name:Benzene, 1,4-bis(phenylthio)-
CAS No:3459-94-7
MF:C18H14S2
MW:294.433762073517
CID:1469286
PubChem ID:626321
Update Time:2025-04-20
Benzene, 1,4-bis(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis(phenylthio)-
- 1,4-bis(phenylsulfanyl)benzene
- DTXSID80347824
- 1,4-bis-(phenylthio)benzene
- 1,4-Bis(phenylthio)benzene
- 1,4-Bis(phenylsulfanyl)benzene #
- 1,4-Bis(thiophenyl)benzen
- SCHEMBL795030
- Phenyl[4-(thiophenoxy)phenyl]sulfide
- A934238
- 3459-94-7
- 1,4-bis(phenylsulfanyl)-benzene
- 1,4-dithiophenoxybenzene
-
- Inchi: 1S/C18H14S2/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16/h1-14H
- InChI Key: WGBYOWIYAKVOLO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 294.05382
- Monoisotopic Mass: 294.05369279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-bis(phenylthio)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3459-94-7 (Benzene, 1,4-bis(phenylthio)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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